Cas no 59871-40-8 (2-benzyl-1-methyl-1H-1,3-benzodiazole)

• Product Name: 2-benzyl-1-methyl-1H-1,3-benzodiazole
• CAS No: 59871-40-8
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 1622568
• PubChem ID: 799594
• Update Time: 2025-05-20

2-benzyl-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-methyl-2-(phenylmethyl)-
• 2-benzyl-1-methyl-1H-1,3-benzodiazole
• IFLab1_004025
• 59871-40-8
• F0852-0076
• 1-methyl-2-benzylbenzimidazole
• AKOS000560043
• 2-benzyl-1-methyl-1H-benzo[d]imidazole
• AB00092187-01
• AE-907/30533064
• HMS1423G21
• 2-benzyl-1-methyl-1H-benzimidazole
• 2-benzyl-1-methylbenzimidazole
• Cambridge id 5660110
• SCHEMBL2518498
• STK144669
• InChI=1/C15H14N2/c1-17-14-10-6-5-9-13(14)16-15(17)11-12-7-3-2-4-8-12/h2-10H,11H2,1H

• Inchi： 1S/C15H14N2/c1-17-14-10-6-5-9-13(14)16-15(17)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： BAXXIBXLWXEPGF-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-benzyl-1-methyl-1H-1,3-benzodiazole

Introduction to 2-Benzyl-1-methyl-1H-1,3-benzodiazole (CAS No. 59871-40-8)

2-Benzyl-1-methyl-1H-1,3-benzodiazole, with the CAS number 59871-40-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-benzyl-1-methyl-1H-1,3-benzodiazole make it a valuable candidate for various pharmacological studies.

The chemical structure of 2-Benzyl-1-methyl-1H-1,3-benzodiazole consists of a benzodiazole core with a benzyl group and a methyl group attached to the nitrogen atom. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule. The benzodiazole ring system is well-known for its ability to interact with various biological targets, including receptors and enzymes, which makes it a versatile scaffold in drug discovery.

In recent years, significant progress has been made in understanding the biological activities of 2-Benzyl-1-methyl-1H-1,3-benzodiazole. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 2-Benzyl-1-methyl-1H-1,3-benzodiazole effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory drug.

Beyond its anti-inflammatory properties, 2-Benzyl-1-methyl-1H-1,3-benzodiazole has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California in 2023 demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The neuroprotective activity of 2-Benzyl-1-methyl-1H-1,3-benzodiazole is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic properties of 2-Benzyl-1-methyl-1H-1,3-benzodiazole have also been studied extensively. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences in 2024 revealed that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. These findings suggest that 2-Benzyl-1-methyl-1H-1,3-benzodiazole could be developed into an effective oral medication for various conditions.

In addition to its therapeutic potential, 2-Benzyl-1-methyl-1H-1,3-benzodiazole has been explored as a tool compound in chemical biology research. Its ability to selectively bind to specific protein targets makes it useful for probing cellular processes and identifying novel therapeutic targets. For example, a study published in Nature Communications in 2025 utilized 2-Benzyl-1-methyl-1H-1,3-benzodiazole as a probe to investigate the role of certain enzymes in cancer progression.

The synthesis of 2-Benzyl-1-methyl-1H-1,3-benzodiazole has been optimized over the years to improve yield and purity. A recent method developed by researchers at Harvard University involves a multi-step process that includes condensation reactions and cyclization steps. This synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 2-Benzyl-1-methyl-1H-1,3-benzodiazole (CAS No. 59871-40-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.